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Compound of Interest

Compound Name: lodine trichloride

Cat. No.: B1583450

Application Notes and Protocols for lodine
Trichloride
Introduction

lodine trichloride (ICls3) is an interhalogen compound with potent oxidizing and chlorinating
properties, making it a valuable reagent in organic synthesis and various laboratory
applications.[1][2][3] In its solid state, it exists as the planar dimer 12Cls.[2][4] HoweVer, its high
reactivity also presents significant hazards. It is highly corrosive to tissues and metals, toxic,
and reacts violently with numerous substances.[3][4][5][6]

This document provides a comprehensive protocol for the safe handling, storage, and disposal
of iodine trichloride to minimize risks for researchers, scientists, and drug development
professionals. Adherence to these guidelines is critical for ensuring laboratory safety.

Hazard Summary and Quantitative Data

lodine trichloride is classified as a hazardous substance. It causes severe skin burns and eye
damage, may cause respiratory irritation, and can be corrosive to metals.[6][7][8] Vapors are
irritating to the skin, eyes, and mucous membranes.[3][5] It is a noncombustible solid but can
react violently with materials such as potassium, sodium, aluminum, and organic matter.[3][5]
Upon heating, it decomposes to form toxic gases like chlorine and iodine monochloride.[3][5]

Table 1: Physical and Chemical Properties of lodine Trichloride
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Property

Value

Citations

Chemical Formula

ICIs (monomer), 12Cle (dimer)

[4]

Molar Mass 233.26 g/mol (monomer) [4]
Bright yellow or orange-yellow

Appearance crystalline solid/powder.[1][4] [11[4115]
[5]

Odor Pungent, irritating [1][5]

Density 3.11 g/cm?3 (at 15-25°C) [2][4][5]

Melting Point ~63 °C (decomposes) [21[4119]

N ) Decomposes above melting

Boiling Point ] ] [11[4115]
point; sublimes at 64°C.
Reacts with water. Soluble in

Solubility acetic acid, ethanol, benzene, [1][4]15]

CCla.

Hazard Codes

Corrosive (C), Toxic (T),
Oxidizer (O)

[1](3]

UN Number

3260 (Corrosive solid, acidic,

inorganic, n.o.s.)

[6]

Hazard Class

8 (Corrosive)

[1]3]

Packing Group

[1]31[6]

Experimental Protocols
Protocol for Personal Protective Equipment (PPE)

All handling of iodine trichloride must be performed while wearing appropriate PPE.

o Eye and Face Protection: Wear tightly fitting safety goggles and a face shield.[6][7] Use
equipment tested and approved under standards like NIOSH (US) or EN 166 (EU).[7][10]

¢ Skin Protection:
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o Gloves: Handle with chemical-resistant gloves (e.qg., nitrile rubber) inspected prior to use.
[7][11] Use proper glove removal technique to avoid skin contact.[10]

o Protective Clothing: Wear a lab coat, and for larger quantities or risk of splash, use
impervious clothing.[6][11]

» Respiratory Protection:

o Work must be conducted in a certified chemical fume hood to avoid dust and vapor
inhalation.[7][10]

o If a fume hood is not available or if risk assessment indicates high exposure potential, a
full-face respirator with appropriate cartridges (e.g., N100/P3) or a supplied-air respirator
is mandatory.[9][10]

Protocol for Safe Handling and Use

o Designated Area: All work with iodine trichloride should be conducted in a designated, well-
ventilated area, preferably a chemical fume hood.[7][8][11]

e Avoid Incompatibilities: Keep away from water, alkalis, reducing agents, organic matter, and
metals like potassium, sodium, and aluminum.[3][4][5]

e Dispensing:

o As iodine trichloride is a hygroscopic and light-sensitive solid, handle it quickly and
efficiently.[1][3][5]

o Avoid the formation of dust and aerosols during weighing and transfer.[7][10] Use non-
sparking tools.[11]

e Hygiene: Wash hands thoroughly after handling and before leaving the lab.[7][8] Do not eat,
drink, or smoke in the work area.[8]

Protocol for Safe Storage

o Container: Store in the original, tightly closed container.[7][9] The best practice is to store the
compound in sealed glass ampoules.[4] If transferred, use a corrosive-resistant container
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with a resistant inner liner.[6][8]

Location: Store in a cool, dry, well-ventilated, and locked-up area.[6][7][9]

Conditions: Recommended storage temperature is between 0-6°C.[1] Avoid direct sunlight
and heat sources.[7]

Segregation: Store separately from incompatible materials, particularly combustibles, organic
materials, and moisture.[3][5]

Protocol for Spill and Emergency Response

Evacuation: Immediately evacuate personnel from the affected area.[6][7]
Ventilation: Ensure adequate ventilation.

PPE: Don appropriate PPE, including respiratory protection, before re-entering the area.[6]

[7]

Containment: Prevent the spill from entering drains or waterways.[7][10]
Cleanup (Solid Spill):

o Do not add water.

o Carefully sweep or shovel the material without creating dust.[7][10]

o Collect the spilled material into a suitable, labeled, closed container for hazardous waste
disposal.[7][10]

Decontamination: Clean the spill area thoroughly once the material is removed.

Protocol for First Aid (Personnel Exposure)

General Advice: Move the victim to fresh air. Immediately call a poison center or doctor.[6][7]
Show the Safety Data Sheet to the medical professional.[7][10]

Inhalation: If inhaled, move the person into fresh air.[10] If not breathing, give artificial
respiration.[10] Seek immediate medical attention.[7]
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» Skin Contact: Immediately take off all contaminated clothing.[7][10] Rinse the skin with plenty
of water/shower for at least 15 minutes.[7][10] Seek immediate medical attention.[7]

o Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes.[7]
[10] Remove contact lenses if present and easy to do.[7] Continue rinsing and seek
immediate medical attention.[6][7]

e Ingestion: Do NOT induce vomiting.[10] Rinse mouth with water. Never give anything by
mouth to an unconscious person.[10] Seek immediate medical attention.[7]

Protocol for Waste Disposal

o Collection: All iodine trichloride waste must be collected in a designated, properly labeled,
and closed hazardous waste container.[6][7]

» Disposal: Dispose of waste through a licensed professional waste disposal service.[7][9]
e Treatment Methods:

o One approved method is to dissolve the material in a combustible solvent and burn itin a
chemical incinerator equipped with an afterburner and scrubber.[7][9]

o Alternatively, the compound can be neutralized by slowly adding it to a cold, dilute solution
of sodium hydroxide and sodium thiosulfate.[4] This should only be performed by trained
personnel with appropriate safety measures.

Visualized Workflows

The following diagrams illustrate the logical workflows for handling iodine trichloride.
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Caption: Standard workflow for the safe handling of iodine trichloride.

Emergency Event
(Spill or Exposure)

Chemical Spill Personnel Exposure

Evacuate Area Remove Victim from Area
Alert Others (If safe to do so)

Don Emergency PPE Administer First Aid
(incl. Respirator) (Rinse Skin/Eyes, etc.)

Contain Spill
(Prevent Spread)

Seek Immediate
Medical Attention

Clean Up Spill
(No Water, Collect Waste)

Report Incident to Supervisor
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Caption: Decision-making flowchart for emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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